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Compound of Interest

Compound Name: Confertifolin

CAS No.: 1811-23-0

Cat. No.: B156486

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Confertifolin is a sesquiterpenoid compound with the molecular formula C15H22O2 and a

molecular weight of approximately 234.33 g/mol .[1][2][3][4] It is a naturally occurring

compound isolated from various plant species, including Polygonum hydropiper.[1][2]

Confertifolin has garnered significant interest in biochemical research due to its broad-

spectrum biological activities, including antimicrobial and insecticidal properties.[1] Studies

have demonstrated its efficacy against bacteria such as Enterococcus faecalis and various

fungi, as well as potent larvicidal and adulticidal effects against mosquitoes like Aedes aegypti.

[1]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and highly effective analytical

technique for the qualitative and quantitative analysis of volatile and thermally stable

compounds like Confertifolin.[5][6] This method provides detailed information on the molecular

mass and fragmentation patterns of the analyte, enabling precise identification and
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quantification in complex matrices such as plant extracts. This application note provides a

comprehensive protocol for the extraction and subsequent GC-MS analysis of Confertifolin.

Experimental Protocols
This section details the necessary materials, reagents, and step-by-step procedures for the

extraction and GC-MS analysis of Confertifolin from a plant matrix.

1. Materials and Reagents

Solvents: Methanol (HPLC grade), Acetone (HPLC grade), Hexane (HPLC grade), Ethyl

Acetate (HPLC grade)

Standards: Confertifolin analytical standard

Chemicals: Anhydrous Sodium Sulfate, Silica Gel (60-120 mesh) for column chromatography

Equipment: Rotary evaporator, Ultrasonic bath, Vortex mixer, Glass columns for

chromatography, Standard laboratory glassware, 0.45 µm syringe filters

2. Sample Preparation: Extraction Protocol

This protocol is adapted from standard methods for extracting sesquiterpene lactones from

plant material.[5][7]

Drying and Grinding: Air-dry the plant material (e.g., leaves of Polygonum hydropiper) in the

shade to preserve thermolabile compounds. Grind the dried material into a fine powder.

Solvent Extraction:

Macerate 100 g of the powdered plant material in 500 mL of acetone (or methanol).[7]

Stir the mixture for 18-24 hours at room temperature.[7]

Alternatively, sonicate the mixture for 30-60 minutes in an ultrasonic bath to enhance

extraction efficiency.[5]

Filtration and Concentration:
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Filter the extract through filter paper to remove solid plant debris.[5]

Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature

not exceeding 40°C to obtain the crude extract.

Fractionation (Optional):

To purify Confertifolin and remove interfering compounds, the crude extract can be

fractionated using silica gel column chromatography.

Create a slurry of silica gel in n-hexane and pack it into a glass column.

Adsorb the crude extract onto a small amount of silica gel and load it onto the column.

Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-

hexane and gradually increasing the polarity.[7]

Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those

containing Confertifolin.

Final Sample Preparation:

Evaporate the solvent from the fraction(s) containing Confertifolin.

Dissolve a known quantity of the dried extract or purified compound in a suitable volatile

solvent (e.g., acetone) to a final concentration of approximately 1 mg/mL.

Filter the solution through a 0.45 µm syringe filter before injecting it into the GC-MS

system.

3. GC-MS Instrumentation and Conditions

The following parameters are based on established methods for the analysis of sesquiterpenes

and sesquiterpene lactones.[7][8]
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Parameter Recommended Setting

Gas Chromatograph Agilent 6890N, Shimadzu 17A, or equivalent

Mass Spectrometer
Agilent 5977A MSD, Shimadzu QP 5050A, or

equivalent

Column
HP-5MS or DB-5 fused silica capillary column

(30 m x 0.25 mm i.d., 0.25 µm film thickness)

Carrier Gas Helium, at a constant flow rate of 1.0 mL/min

Injector Temperature 250 °C

Injection Mode Splitless or Split (e.g., 40:1 ratio)[7]

Injection Volume 1 µL

Oven Program
Initial temp 50-60°C, ramp at 10°C/min to

280°C, hold for 5 min[7][8]

MS Transfer Line Temp 250 - 280 °C[8][9]

Ionization Mode Electron Impact (EI)

Ionization Energy 70 eV[9]

Mass Scan Range 40 - 400 amu[7]

Solvent Delay 3 - 5 min

4. Data Analysis

Qualitative Analysis: Identify the Confertifolin peak in the total ion chromatogram (TIC) by

comparing its mass spectrum with reference spectra from libraries such as NIST and Wiley.

[6] The mass spectrum of Confertifolin will show a molecular ion peak (M+) corresponding

to its molecular weight (m/z 234) and characteristic fragment ions.

Quantitative Analysis: Prepare a calibration curve using a certified Confertifolin analytical

standard at various concentrations. The concentration of Confertifolin in the sample can be

determined by comparing its peak area to the calibration curve.
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Data Presentation
Quantitative data should be organized for clarity and ease of comparison.

Table 1: Reported Biological Activity of Confertifolin

This table summarizes the minimum inhibitory concentration (MIC) values of Confertifolin
against various microorganisms.[1][10]

Organism Type MIC (µg/mL)

Enterococcus faecalis Bacterium 31.25

Scopulariopsis sp. Fungus 7.81

Curvularia lunata Fungus 7.81

Epidermophyton floccosum Fungus 7.81

Aspergillus niger Fungus 31.25

Botrytis cinerea Fungus 31.25

Table 2: Example Quantitative GC-MS Analysis Results

This table presents a hypothetical result for the quantification of Confertifolin in a plant extract.

Sample ID
Retention Time
(min)

Peak Area
Concentration
(µg/mL)

% RSD (n=3)

Standard 1 (10

µg/mL)
15.21 150,000 10.0 N/A

Standard 2 (50

µg/mL)
15.21 755,000 50.0 N/A

Plant Extract A 15.22 452,100 30.1 1.8%

Plant Extract B 15.21 289,500 19.3 2.1%
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Visualizations
Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the GC-MS analysis of

Confertifolin.
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Caption: Workflow for Confertifolin analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b156486?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

